JWH 007-d9

Specification

• Description: JWH 007-d9 contains nine deuterium atoms at the 2, 2’, 3, 3’, 4, 4’, 5, 5, and 5 positions. It is intended for use as an internal standard for the quantification of JWH 007 by GC- or LC-mass spectrometry (MS). JWH 007 is a potent cannabinoid (CB) receptor agonist that avidly binds to both CB1 and CB2 (Ki = 9.5 and 2.9 nM, respectively). This compares favorably with the binding of Δ9-THC, which binds CB1 and CB2 with Ki values of 41 and 36 nM, respectively. Similarly, JWH 007 performs comparably to Δ9-THC in murine studies on spontaneous activity, antinociception, hypothermia, and catalepsy.; JWH 007-d9 contains nine deuterium atoms at the 2, 2’, 3, 3’, 4, 4’, 5, 5, and 5 positions. It is intended for use as an internal standard for the quantification of JWH 007 by GC- or LC-mass spectrometry (MS). JWH 007 is a potent cannabinoid (CB) receptor agonist that avidly binds to both CB1 and CB2 (Ki = 9.5 and 2.9 nM, respectively). This compares favorably with the binding of Δ Similarly, JWH 007 performs comparably to Δ
• CAS No.: 1651833-48-5
• Molecular Formula: C25H25NO
• Molecular Weight: 364.5 g/mol
• IUPAC Name: [2-methyl-1-(2,2,3,3,4,4,5,5,5-nonadeuteriopentyl)indol-3-yl]-naphthalen-1-ylmethanone
• Standard InChI: InChI=1S/C25H25NO/c1-3-4-9-17-26-18(2)24(22-14-7-8-16-23(22)26)25(27)21-15-10-12-19-11-5-6-13-20(19)21/h5-8,10-16H,3-4,9,17H2,1-2H3/i1D3,3D2,4D2,9D2
• Standard InChI Key: IBBNKINXTRKICJ-ZYWCKPJZSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])CN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)C
• SMILES: CCCCCN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)C
• Canonical SMILES: CCCCCN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)C